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Compound of Interest

Compound Name: Ethyl 3-ethoxybenzoate

CAS No.: 5432-17-7

Cat. No.: B1582107

Get Quote

An In-depth Technical Guide to Ethyl 3-ethoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl 3-ethoxybenzoate (CAS No. 5432-17-7) is an aromatic ester with significant potential as

a versatile building block in organic synthesis and medicinal chemistry. This technical guide

provides a comprehensive overview of its chemical properties, synthesis, analytical

characterization, and applications, with a particular focus on its relevance to drug discovery

and development. Safety protocols and handling procedures are also detailed to ensure its

effective and safe utilization in a laboratory setting.

Introduction and Chemical Identity
Ethyl 3-ethoxybenzoate belongs to the benzoate ester class of organic compounds. Its

structure, featuring a benzene ring substituted with an ethoxy group at the meta-position and

an ethyl ester, provides a unique combination of lipophilicity and reactive sites for further

chemical modification. These characteristics make it a valuable intermediate in the synthesis of
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more complex molecules, including active pharmaceutical ingredients (APIs), agrochemicals,

and dyes.[1]

Key Identifiers:

CAS Number: 5432-17-7[2]

IUPAC Name: ethyl 3-ethoxybenzoate[2]

Molecular Formula: C₁₁H₁₄O₃[2]

Synonyms: 3-Ethoxybenzoic acid ethyl ester, Ethyl m-ethoxybenzoate[2]

Physicochemical Properties
A summary of the key physicochemical properties of Ethyl 3-ethoxybenzoate is presented in

the table below. These properties are crucial for designing experimental conditions, including

solvent selection, reaction temperature, and purification methods.

Property Value Source

Molecular Weight 194.23 g/mol [2]

Physical State Liquid Inferred from properties

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Almost insoluble in water [3]

LogP 2.9 [2]

Synthesis of Ethyl 3-ethoxybenzoate
A common and reliable method for the synthesis of Ethyl 3-ethoxybenzoate is through the

esterification of 3-ethoxybenzoic acid. This reaction, typically a Fischer esterification, involves

reacting the carboxylic acid with ethanol in the presence of a strong acid catalyst.[4] An
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alternative pathway involves the Williamson ether synthesis starting from an ester of 3-

hydroxybenzoic acid.[1]

Synthetic Workflow Diagram
The following diagram illustrates a typical two-step synthesis starting from 3-hydroxybenzoic

acid.

Step 1: Williamson Ether Synthesis

Step 2: Esterification

3-Hydroxybenzoic Acid

Ethyl 3-hydroxybenzoate

Ethanol, H₂SO₄ (cat.), Reflux

Ethyl 3-ethoxybenzoate

Iodoethane, K₂CO₃, Acetone, Reflux

Click to download full resolution via product page

Caption: Synthesis of Ethyl 3-ethoxybenzoate.

Detailed Experimental Protocol: Fischer Esterification of
3-Ethoxybenzoic Acid
This protocol describes the synthesis of Ethyl 3-ethoxybenzoate from 3-ethoxybenzoic acid

and ethanol.

Materials:

3-Ethoxybenzoic acid
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Ethanol (absolute)

Sulfuric acid (concentrated)

Sodium bicarbonate (saturated aqueous solution)

Brine (saturated aqueous solution of NaCl)

Anhydrous magnesium sulfate

Organic solvents for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-

ethoxybenzoic acid in an excess of absolute ethanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction

progress by Thin Layer Chromatography (TLC).[1][5]

After the reaction is complete, cool the mixture to room temperature.

Remove the excess ethanol under reduced pressure.

Dissolve the residue in diethyl ether and transfer to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and

brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude Ethyl 3-ethoxybenzoate.

Purify the crude product by vacuum distillation or column chromatography.

Analytical Characterization
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The identity and purity of synthesized Ethyl 3-ethoxybenzoate can be confirmed using various

spectroscopic methods.

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons, the two ethyl groups (ethoxy and ester), including triplets and quartets for

the CH₃ and CH₂ protons, respectively.

¹³C NMR: The carbon NMR spectrum will display distinct peaks for the carbonyl carbon of

the ester, the aromatic carbons, and the carbons of the two ethyl groups.[2]

FT-IR: The infrared spectrum should exhibit a strong absorption band around 1720 cm⁻¹

corresponding to the C=O stretching of the ester group.[1] Other characteristic peaks include

those for C-O stretching and aromatic C-H stretching.

Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) is expected to

show a molecular ion peak [M]⁺ at m/z 194.[2]

Applications in Research and Drug Development
While specific biological activities of Ethyl 3-ethoxybenzoate are not extensively documented,

its structural motifs are present in various biologically active molecules. Benzoic acid

derivatives are known to exhibit a wide range of pharmacological effects, including

antimicrobial, anti-inflammatory, and enzyme inhibitory properties.[1]

Role as a Synthetic Intermediate
The primary application of Ethyl 3-ethoxybenzoate in drug development is as a versatile

intermediate. The ester and ethoxy groups provide two distinct sites for chemical modification,

allowing for the construction of more complex molecular architectures.

Potential Pharmacological Relevance
The ethoxy group can modulate the lipophilicity of a molecule, which is a critical parameter for

its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion

(ADME).[1] By incorporating the 3-ethoxybenzoyl moiety into a drug candidate, it is possible to

fine-tune its physicochemical properties to enhance its therapeutic potential. For instance,
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derivatives of hydroxybenzoic acids have been investigated as inhibitors of enzymes like

acetylcholinesterase, which is implicated in Alzheimer's disease.[1]

A related compound, ethyl 3,4-dihydroxybenzoate (EDHB), has been shown to have a

cytoprotective effect against oxidative stress and acts as a competitive inhibitor of prolyl

hydroxylases (PHDs).[6] This suggests that benzoate esters with alkoxy substitutions can be

valuable scaffolds for developing enzyme inhibitors.

Mechanism of Action: Competitive Enzyme Inhibition
The general mechanism by which a benzoic acid derivative might act as a competitive enzyme

inhibitor is illustrated below. The inhibitor, structurally similar to the enzyme's natural substrate,

binds to the active site, thereby preventing the substrate from binding and inhibiting the

catalytic reaction.[1]

Enzyme (E)

Enzyme-Substrate Complex (ES)

+ S

Enzyme-Inhibitor Complex (EI)

+ I

Substrate (S) Inhibitor (I)
(e.g., Ethyl 3-ethoxybenzoate derivative)

Product (P)

k_cat

Click to download full resolution via product page

Caption: General mechanism of competitive enzyme inhibition.

Safety, Handling, and Storage
Hazard Identification
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Ethyl 3-ethoxybenzoate is classified with the following hazards:[2]
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H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Measures and Personal Protective
Equipment (PPE)
When handling Ethyl 3-ethoxybenzoate, it is essential to take the following precautions:[7][8]

[9][10]

Work in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

[9]

Avoid breathing vapors or mist.[7]

Avoid contact with skin and eyes.[7]

Wash hands thoroughly after handling.[10]

Keep away from heat, sparks, and open flames.[9]

Storage
Store Ethyl 3-ethoxybenzoate in a tightly closed container in a cool, dry, and well-ventilated

area away from incompatible materials such as strong oxidizing agents and strong bases.[8]

Conclusion
Ethyl 3-ethoxybenzoate is a valuable chemical entity with significant potential in organic

synthesis and medicinal chemistry. Its well-defined physicochemical properties and reactive

functional groups make it an important building block for the creation of novel compounds with

potential therapeutic applications. A thorough understanding of its synthesis, characterization,

and safe handling is crucial for its effective utilization in research and development. Further

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-ethoxybenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-ethoxybenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-ethoxybenzoate
https://www.benchchem.com/product/b1582107/docs?utm_src=pdf-body#ethyl-3-ethoxybenzoate-cas-number
https://www.carlroth.com/medias/SDB-36LT-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODQxMTB8YXBwbGljYXRpb24vcGRmfGFEVXhMMmhpWXk4NU1qRXpNVGd4TlRVNE9ERTBMMU5FUWw4ek5reFVYMFJGWDBWT0xuQmtaZ3xmZGMyOTlkMDk0MTU3MjdjM2Q3OWExNWRkMjY2YTE4NjgyZWZhM2ZiOWFlZDZiNWI3ZjQwYTA3MjJmNTAxNDMx
https://www.fishersci.com/store/msds?partNumber=AC269490010&productDescription=ETHYL+3-ETHOXYPROPIONATE+1LT&vendorId=VN00032119&countryCode=US&language=en
https://redox.com/wp-content/sds/2202.pdf
https://www.biosynth.com/Files/MSDS/FE/71/MSDS_FE71003_5000_EN.pdf
https://redox.com/wp-content/sds/2202.pdf
https://www.carlroth.com/medias/SDB-36LT-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODQxMTB8YXBwbGljYXRpb24vcGRmfGFEVXhMMmhpWXk4NU1qRXpNVGd4TlRVNE9ERTBMMU5FUWw4ek5reFVYMFJGWDBWT0xuQmtaZ3xmZGMyOTlkMDk0MTU3MjdjM2Q3OWExNWRkMjY2YTE4NjgyZWZhM2ZiOWFlZDZiNWI3ZjQwYTA3MjJmNTAxNDMx
https://www.carlroth.com/medias/SDB-36LT-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODQxMTB8YXBwbGljYXRpb24vcGRmfGFEVXhMMmhpWXk4NU1qRXpNVGd4TlRVNE9ERTBMMU5FUWw4ek5reFVYMFJGWDBWT0xuQmtaZ3xmZGMyOTlkMDk0MTU3MjdjM2Q3OWExNWRkMjY2YTE4NjgyZWZhM2ZiOWFlZDZiNWI3ZjQwYTA3MjJmNTAxNDMx
https://www.biosynth.com/Files/MSDS/FE/71/MSDS_FE71003_5000_EN.pdf
https://redox.com/wp-content/sds/2202.pdf
https://www.benchchem.com/product/b1582107/docs?utm_src=pdf-body#ethyl-3-ethoxybenzoate-cas-number
https://www.fishersci.com/store/msds?partNumber=AC269490010&productDescription=ETHYL+3-ETHOXYPROPIONATE+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1582107/docs?utm_src=pdf-body#ethyl-3-ethoxybenzoate-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582107?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


investigation into the biological activities of its derivatives is warranted to fully explore its

potential in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. Ethyl 3-ethoxybenzoate | C11H14O3 | CID 221905 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Ethyl benzoate - Wikipedia [en.wikipedia.org]

4. The Versatile World of Ethyl Benzoate: Insights and Innovations in
Chemistry_Chemicalbook [chemicalbook.com]

5. pdf.benchchem.com [pdf.benchchem.com]

6. Ethyl 3,4-dihydroxy benzoate, a unique preconditioning agent for alleviating hypoxia-
mediated oxidative damage in L6 myoblasts cells - PMC [pmc.ncbi.nlm.nih.gov]

7. carlroth.com [carlroth.com]

8. fishersci.com [fishersci.com]

9. redox.com [redox.com]

10. biosynth.com [biosynth.com]

To cite this document: BenchChem. [Ethyl 3-ethoxybenzoate CAS number]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582107/docs#ethyl-3-ethoxybenzoate-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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